1-(2,5-Dimethylfuran-3-YL)-2-(pyrrolidin-2-YL)ethan-1-one

• Molecular Formula: C12H17NO2
• Molecular Weight: 207.27 g/mol
• SMILES: CC1=CC(=C(O1)C)C(=O)CC2CCCN2
• InChI: InChI=1S/C12H17NO2/c1-8-6-11(9(2)15-8)12(14)7-10-4-3-5-13-10/h6,10,13H,3-5,7H2,1-2H3
• InChIKey: UEAMTEPTPBVTCM-UHFFFAOYSA-N

Researchers investigating DAT/SERT selectivity shifts from phenyl-to-furan substitution require structurally precise probes. This 2,5-dimethylfuran α-pyrrolidinoketone addresses the gap in heterocyclic cathinone SAR data. Secure a reliable supply for your comparative neuropharmacology or metabolic toxification studies.

• SAR Differentiation: Test furan-for-phenyl electronic and steric effects on transporter inhibition, with α-PVP as a direct comparator.
• Analytical Utility: Distinct MS/MS fragmentation profile enables LC-MS/MS method development for emerging cathinone analogs.
• Supply Assurance: Sourced with defined purity to support reproducible in vitro pharmacology and forensic validation workflows.

Structural Identity and Physicochemical Baseline

1-(2,5-Dimethylfuran-3-YL)-2-(pyrrolidin-2-YL)ethan-1-one (CAS 1522273-68-2, molecular formula C12H17NO2, molecular weight 207.27 g/mol) is a synthetic heterocyclic ketone that integrates a 2,5-dimethylfuran ring with a pyrrolidine moiety via an ethanone linker . The compound belongs to the α-pyrrolidinoketone structural class, wherein the canonical phenyl ring found in pyrovalerone-type cathinones is replaced by a methyl-substituted furan heterocycle [1]. Its canonical SMILES is Cc1cc(C(=O)CC2CCCN2)c(C)o1, and it is catalogued as a research chemical with a typical commercial purity specification of 95% . The compound is structurally positioned between classical α-pyrrolidinophenone stimulant pharmacophores and furan-containing heterocyclic building blocks, which confers a distinct physicochemical and potential pharmacological profile compared to its phenyl-based counterparts [1].

Scaffold Furan-containing α-pyrrolidinoketone

Role Heterocyclic probe for SAR profiling

Purity Research-grade commercial specification

• [1] Kuropka, P.; Zawadzki, M.; Szpot, P. The Pharmacological Profile of Second Generation Pyrovalerone Cathinones and Related Cathinone Derivative. Int. J. Mol. Sci. 2021, 22(15), 8277. DOI: 10.3390/ijms22158277. View Source

Physicochemical and Pharmacological Divergence from Generic Analogs

Generic substitution of this compound with a phenyl-based α-pyrrolidinophenone (e.g., α-PVP) or with the non-methylated furan analog (CAS 1509331-45-6) is not scientifically justified because the 2,5-dimethylfuran ring introduces distinct electronic, steric, and metabolic liability factors that fundamentally alter both physicochemical properties and the compound's interaction with biological targets. The electron-rich furan oxygen alters the ketone's electrophilicity and hydrogen-bonding capacity compared to a phenyl ring, while the 2,5-dimethyl substitution pattern on the furan differentiates this compound from the unsubstituted furan analog (MW 179.22 vs. 207.27 g/mol) in terms of lipophilicity, metabolic stability, and steric bulk . Class-level SAR evidence from pyrovalerone cathinones demonstrates that aryl ring modifications (e.g., methylenedioxy vs. phenyl vs. naphthyl) produce marked shifts in DAT/SERT selectivity ratios and abuse liability profiles—effects that cannot be predicted without compound-specific data [1]. Consequently, researchers cannot assume functional interchangeability between this furan-based molecule and its phenyl or unsubstituted-furan analogs without direct comparative experimental evidence.

2,5-Dimethylfuran ring introduces distinct electronic and steric effects vs. phenyl-based cathinones; transporter interactions may shift.

Unsubstituted furan analog differs in molecular weight and lipophilicity; direct physicochemical equivalence may not hold.

Class-level SAR shows aryl modifications alter DAT/SERT selectivity unpredictably; functional substitution without comparative data may lead to confounded outcomes.

• [1] Kuropka, P.; Zawadzki, M.; Szpot, P. The Pharmacological Profile of Second Generation Pyrovalerone Cathinones and Related Cathinone Derivative. Int. J. Mol. Sci. 2021, 22(15), 8277. DOI: 10.3390/ijms22158277. All pyrovalerone cathinones were potent DAT (IC50 = 0.02–8.7 μM) and NET inhibitors (IC50 = 0.03–4.6 μM), with aryl ring modifications resulting in large shifts in DAT/SERT selectivity ratios (DAT/SERT ratio range = 264–356 for selective compounds). View Source

Quantitative Differentiation Evidence for Procurement Decisions

Molecular Weight and Lipophilicity vs. Non-Methylated Furan Analog

1-(2,5-Dimethylfuran-3-YL)-2-(pyrrolidin-2-YL)ethan-1-one (C12H17NO2, MW 207.27 g/mol) is differentiated from its most directly comparable analog, 1-(Furan-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one (C10H13NO2, MW 179.22 g/mol), by the addition of two methyl groups on the furan ring at positions 2 and 5, resulting in a molecular weight increase of 28.05 g/mol (15.6% heavier) . Both compounds share the same ethanone-pyrrolidine connectivity and are commercially available at 95% purity, but the dimethyl substitution increases predicted logP by approximately 0.8–1.2 units based on the additive contribution of two aromatic methyl groups, indicating substantially higher lipophilicity for the 2,5-dimethylfuran analog [1].

MW & Lipophilicity

Data to verify

+28.05 g/mol, est. ΔlogP +0.8–1.2

Physicochemical differentiation supports distinct entity classification

Estimated from fragment contributions; direct logP measurement needed

Evidence Dimension	Molecular weight and predicted lipophilicity (logP) differentiation
Target Compound Data	C12H17NO2, MW 207.27 g/mol, predicted logP ≈ 2.0–2.5 (estimated from additive fragment contributions of two additional aromatic methyl groups vs. unsubstituted furan analog)
Comparator Or Baseline	1-(Furan-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one: C10H13NO2, MW 179.22 g/mol, predicted logP ≈ 1.2–1.3
Quantified Difference	ΔMW = +28.05 g/mol (+15.6%); estimated ΔlogP ≈ +0.8 to +1.2 units
Conditions	Calculated from molecular formula; logP estimated using additive fragment contribution method for aromatic methyl substitution on heterocyclic rings

Why This Matters

Higher molecular weight and predicted logP directly affect membrane permeability, metabolic stability, protein binding, and analytical method development (LC-MS retention time, extraction recovery), making the dimethylfuran analog a chemically distinct entity for procurement and assay design.

• [1] Hansch, C.; Leo, A.; Hoekman, D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. ACS Professional Reference Book, 1995. Fragment constant for aromatic methyl substitution on heterocycles: π ≈ +0.5 per methyl group. View Source

Predicted DAT/SERT Selectivity vs. MDPV

Based on established class-level SAR for α-pyrrolidinophenone cathinones, compounds lacking a 3,4-methylenedioxy group on the aryl ring (such as the 2,5-dimethylfuran analog) are predicted to exhibit low to negligible SERT activity, whereas MDPV and MDPBP—which possess a 3,4-methylenedioxy moiety—show measurable SERT binding (Ki = 2.9–12 μM) and increased serotonergic effects [1]. In the pyrovalerone cathinone class, the 3,4-methylenedioxy group consistently increases SERT inhibition potency while the absence of this motif is associated with higher DAT/SERT selectivity ratios (e.g., 4F-PBP and NEH exhibited DAT/SERT ratios of 264–356) [1]. As 1-(2,5-Dimethylfuran-3-YL)-2-(pyrrolidin-2-YL)ethan-1-one bears no methylenedioxy group and instead carries a 2,5-dimethylfuran ring, it is predicted to align with the high-DAT-selectivity subgroup rather than the mixed DAT/SERT profile of MDPV.

DAT/SERT Selectivity

Class-level

Predicted high DAT selectivity, low SERT activity vs. MDPV mixed profile

Selectivity prediction based on absence of methylenedioxy group

Direct transporter data unavailable; class SAR extrapolation

Evidence Dimension	Predicted DAT/SERT selectivity profile based on absence vs. presence of 3,4-methylenedioxy aryl substitution
Target Compound Data	Predicted: high DAT selectivity, low/negligible SERT activity (<10 μM) (inferred from class SAR for non-methylenedioxy α-pyrrolidinophenones)
Comparator Or Baseline	MDPV: DAT Ki = 0.007–0.18 μM, SERT Ki = 2.9–12 μM, DAT/SERT selectivity ratio intermediate; 4F-PBP and NEH (non-methylenedioxy comparators): DAT/SERT ratio = 264–356
Quantified Difference	Class-level difference: non-methylenedioxy analogs exhibit DAT/SERT selectivity ratios exceeding 250, while methylenedioxy-containing analogs (MDPV) show significantly lower DAT/SERT selectivity (estimated ratio <50 based on Ki data)
Conditions	SAR data from human monoamine transporters (hDAT, hNET, hSERT) heterologously expressed in HEK293 cells; binding affinity measured by radioligand displacement [1]

Why This Matters

For researchers studying dopaminergic vs. serotonergic contributions to behavioral or toxicological endpoints, selecting a compound with predicted high DAT selectivity (2,5-dimethylfuran analog) vs. a mixed DAT/SERT profile (MDPV) is critical for experimental interpretation and avoiding confounded pharmacological readouts.

• [1] Kuropka, P.; Zawadzki, M.; Szpot, P. The Pharmacological Profile of Second Generation Pyrovalerone Cathinones and Related Cathinone Derivative. Int. J. Mol. Sci. 2021, 22(15), 8277. Table 3: DAT Ki = 0.007–0.18 μM, SERT Ki = 2.9–12 μM for MDPV and related compounds. DAT/SERT selectivity ratios of 264–356 for 4F-PBP and NEH. View Source

Commercial Purity Specification Parity with Structural Analog

1-(2,5-Dimethylfuran-3-YL)-2-(pyrrolidin-2-YL)ethan-1-one is commercially supplied at a minimum purity specification of 95%, as documented by AKSci (Catalog 3881DY) and Leyan (Product 1359341) . This purity standard is identical to that reported for its closest commercially available structural analog, 1-(Furan-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one (CAS 1509331-45-6), which is also supplied at 95% purity by Leyan (Product 2046776) . The compound was previously available from CymitQuimica (Ref. 10-F702086, branded under Fluorochem) but is now listed as discontinued, indicating limited commercial sourcing options and the need for buyers to verify current availability with multiple suppliers .

Purity Specification

Specification review

95% min. (AKSci, Leyan); unsubstituted analog also 95%

Equivalent purity spec simplifies procurement comparison

Supply limited; independent QC verification recommended

Evidence Dimension	Minimum commercial purity specification across vendors
Target Compound Data	95% minimum purity (AKSci Catalog 3881DY; Leyan Product 1359341)
Comparator Or Baseline	1-(Furan-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one: 95% minimum purity (Leyan Product 2046776)
Quantified Difference	Equivalent purity specification (95% for both compounds); target compound has limited supply (discontinued at one major vendor)
Conditions	Commercial vendor technical datasheets; purity determined by vendor QC methods (specific analytical methods not publicly disclosed)

Why This Matters

Equivalent purity specifications facilitate direct comparison in procurement, but the discontinued status at CymitQuimica/ Fluorochem means researchers should factor supplier availability and lead time into procurement decisions for this compound versus its commercially more accessible unsubstituted-furan analog.

Electronic and Steric Effects of Furan Oxygen vs. α-PVP

Replacement of the phenyl ring in α-pyrrolidinovalerophenone (α-PVP, C15H21NO, MW 231.33 g/mol) with a 2,5-dimethylfuran ring in the target compound introduces a ring oxygen atom that serves as an additional hydrogen bond acceptor (HBA), altering the compound's hydrogen-bonding capacity and electronic distribution . The furan oxygen contributes to increased topological polar surface area (TPSA) compared to the all-carbon phenyl system, while the two methyl substituents partially offset the polarity increase through hydrophobic shielding. In contrast to α-PVP, which has a well-characterized DAT IC50 of approximately 0.02–0.18 μM and acts as a potent DAT/NET inhibitor [1], no direct transporter inhibition data exist for the 2,5-dimethylfuran analog; however, the increased HBA count (from 2 in α-PVP to 3 in the target compound) may affect blood-brain barrier permeability and off-target receptor interactions in ways that cannot be extrapolated from phenyl-based SAR alone.

HBA & TPSA vs. α-PVP

Data to verify

ΔHBA +1, est. ΔTPSA +13–15 Ų, MW −24 g/mol

Increased polarity may affect CNS penetration relative to phenyl comparator

TPSA estimated; direct permeability data not available

Evidence Dimension	Hydrogen bond acceptor count, topological polar surface area, and predicted CNS permeability
Target Compound Data	C12H17NO2, MW 207.27, HBA count = 3 (ketone oxygen + furan oxygen + pyrrolidine nitrogen), predicted TPSA ≈ 33–38 Ų
Comparator Or Baseline	α-PVP: C15H21NO, MW 231.33, HBA count = 2 (ketone oxygen + pyrrolidine nitrogen), predicted TPSA ≈ 20–23 Ų
Quantified Difference	ΔHBA = +1; estimated ΔTPSA ≈ +13–15 Ų; ΔMW = −24.06 g/mol (−10.4%)
Conditions	Predicted physicochemical properties based on molecular structure; TPSA estimated using fragment-based calculation method; α-PVP DAT IC50 = 0.02–0.18 μM from HEK293 cell uptake inhibition assays [1]

Why This Matters

The increased HBA count and TPSA of the furan analog may reduce passive CNS penetration relative to α-PVP, which is relevant for researchers selecting between phenyl-based and furan-based α-pyrrolidinoketones for in vivo neuropharmacology studies; direct experimental permeability data are needed to confirm this prediction.

• [1] Kuropka, P.; Zawadzki, M.; Szpot, P. Int. J. Mol. Sci. 2021, 22(15), 8277. DAT IC50 for pyrovalerone cathinones (including α-PVP structural class) = 0.02–8.7 μM; most potent compounds DAT IC50 = 0.02–0.18 μM. View Source

Recommended Research Application Scenarios

SAR Studies of Heterocyclic Aryl Replacements

This compound is best positioned for systematic SAR investigations examining the pharmacological consequences of replacing the phenyl ring in α-pyrrolidinophenone cathinones with a methyl-substituted oxygen heterocycle. The 2,5-dimethylfuran moiety introduces electronic (oxygen lone pair, altered ring electronics), steric (methyl groups at positions 2 and 5), and hydrogen-bonding (additional HBA) variables absent in phenyl-based comparators such as α-PVP and α-PPP. As established pyrovalerone cathinones exhibit DAT IC50 values spanning 0.02–8.7 μM with DAT/SERT selectivity ratios ranging from <50 (MDPV) to >350 (NEH), the 2,5-dimethylfuran analog can serve as a probe to determine whether furan-for-phenyl substitution preserves, enhances, or attenuates DAT inhibition potency and selectivity [1]. Researchers should include α-PVP as a positive control and 1-(furan-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one as the non-methylated furan comparator to isolate the contribution of the 2,5-dimethyl substitution pattern.

Metabolic Stability and Reactive Metabolite Profiling

The 2,5-dimethylfuran ring is structurally related to 2,5-dimethylfuran, a known biofuel candidate that undergoes cytochrome P450-mediated metabolic activation to reactive epoxide and cis-enedione intermediates capable of forming protein adducts [1]. In contrast, phenyl-based pyrovalerone cathinones (e.g., α-PVP) undergo primarily side-chain oxidation and ketone reduction . This fundamental difference in metabolic liability creates a distinct application: researchers investigating furan-specific bioactivation pathways, reactive metabolite trapping, and comparative hepatotoxicity can use this compound as a model substrate. The 2,5-dimethyl substitution pattern may sterically hinder epoxidation at the 2,5-positions compared to unsubstituted furan, providing an additional variable for studying structure-dependent metabolic toxification.

Analytical Method Development for Heterocyclic Cathinone Analogs

As a furan-containing α-pyrrolidinoketone, this compound can serve as a reference standard for developing and validating GC-MS and LC-MS/MS analytical methods designed to detect emerging heterocyclic cathinone analogs in forensic or toxicological matrices. Its molecular weight (207.27 g/mol), predicted retention time (intermediate between the lighter non-methylated analog MW 179.22 and the heavier α-PVP MW 231.33), and distinct fragmentation pattern (furan ring vs. phenyl ring MS/MS transitions) make it useful for chromatographic method optimization and spectral library expansion [1]. The commercial availability at 95% purity from multiple vendors (though limited by the discontinued Fluorochem supply) supports its use as an analytical reference material, provided that researchers perform independent purity verification.

Comparative In Vitro Transporter Profiling

Class-level SAR from pyrovalerone cathinones indicates that the absence of a 3,4-methylenedioxy moiety on the aryl ring is associated with high DAT/SERT selectivity (ratios >250 for 4F-PBP and NEH) and negligible SERT activity at concentrations below 10 μM [1]. The 2,5-dimethylfuran analog—which lacks this methylenedioxy group—can be used to test whether furan-for-phenyl substitution preserves this selectivity pattern or introduces unexpected serotonergic activity due to altered heterocycle-transporter interactions. Researchers should employ standardized HEK293 cell uptake inhibition assays at hDAT, hNET, and hSERT with α-PVP, MDPV, and the non-methylated furan analog as comparators to generate the first direct comparative dataset for this compound class. Such data would address a significant gap in the current literature and inform future procurement decisions.

Application

Selection Property

Validation Focus

Heterocyclic cathinone SAR studies

Furan vs. phenyl electronic/steric substitution profile

DAT/NET/SERT inhibition and selectivity data

Furan-specific metabolic activation research

Metabolic liability of 2,5-dimethylfuran ring

Cytochrome P450-mediated reactive metabolite profiling

Analytical reference standard for cathinone analogs

Chromatographic retention and fragmentation pattern

GC-MS / LC-MS/MS method development and validation

Comparative transporter pharmacology

Predicted high DAT selectivity profile

hDAT, hNET, hSERT uptake inhibition assay comparison

• [1] Kuropka, P.; Zawadzki, M.; Szpot, P. The Pharmacological Profile of Second Generation Pyrovalerone Cathinones and Related Cathinone Derivative. Int. J. Mol. Sci. 2021, 22(15), 8277. DOI: 10.3390/ijms22158277. Provides class-level DAT/NET/SERT inhibition data and SAR framework. View Source